Cas no 2105-61-5 (1,2,4-Trifluoro-5-nitrobenzene)

1,2,4-Trifluoro-5-nitrobenzene Properties

Names and Identifiers

• 1,2,4-Trifluoro-5-nitrobenzene
• 2,4,5-trifluoronitrobenzene
• 1,2,4-difluoro-5-nitrobenzene
• 1,2,4-trifluor-5-nitrobenzol
• 1,2,4-trifluoro-5-nitro-benzene
• 1,2,4-trifluoro-5-nitrobezene
• 1,2,5-trifluoro-4-nitrobenzene
• 1-Nitro-2,4,5-trifluorobenzene
• 2,3-DIHYDRO-2-N-ACETYL-1`,2`-DI-O-ACETYL-BIOPTERIN-D3,BROWN SOLID
• 5-Nitro-1,2,4-trifluorobenzene
• Benzene,1,2,4-trifluoro-5-nitro
• Benzene, 1,2,4-trifluoro-5-nitro-
• BENZENE, 1,2,4-TRIFLUORO-5-NITRO
• 2,4,5-Trifluoro-1-nitrobenzene
• 2,4,5-trifluoro-nitrobenzene
• ROJNMGYMBLNTPK-UHFFFAOYSA-N
• NSC10248
• PubChem8866
• 4-chloro-2-flurophenol
• KSC494I9N
• 2,4,5-tri-flu
• CS-W020417
• AMY8666
• InChI=1/C6H2F3NO2/c7-3-1-5(9)6(10(11)12)2-4(3)8/h1-2H
• EN300-99951
• NS00046067
• W-107580
• Benzene,1,2,4-trifluoro-5-nitro-
• NSC-10248
• 2,4,5-tri-fluoronitrobenzene
• FT-0606252
• AKOS015888120
• A25244
• AKOS006221186
• 3ZU9GWD6VV
• 2,4,5-Trifluoronitrobenzene, 99%
• SCHEMBL58080
• F0001-0004
• AC-23673
• Benzene, 1,2,4-trifluoro-5-nitro;2,4,5-Trifluoro-5-nitrobenzene;1-Nitro-2,4,5-trifluorobenzene;4-chloro-2-flurophenol
• NSC 10248
• EINECS 218-281-5
• ROJNMGYMBLNTPK-UHFFFAOYSA-
• 2105-61-5
• MFCD00007051
• DTXSID30175270
• UNII-3ZU9GWD6VV
• AS-14357
• T1589
• DTXCID3097761
• DB-023816
• +Expand

• MDL： MFCD00007051
• InChIKey： ROJNMGYMBLNTPK-UHFFFAOYSA-N
• Inchi： 1S/C6H2F3NO2/c7-3-1-5(9)6(10(11)12)2-4(3)8/h1-2H
• SMILES： FC1=C([H])C(=C(C([H])=C1[N+](=O)[O-])F)F
• BRN： 2504270

Computed Properties

• Exact Mass: 177.00400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 177.004
• Heavy Atom Count: 12
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 45.8

Experimental Properties

• LogP: 2.53530
• PSA: 45.82000
• Refractive Index: n20/D 1.4943(lit.)
• Boiling Point: 195°C(lit.)
• Melting Point: −11 °C (lit.)
• Flash Point: Fahrenheit: 192.2 ° f
  Celsius: 89 ° c
  
• Color/Form: Grayish yellow liquid
• Solubility: Unable or difficult to mix
• Density: 1.544 g/mL at 25 °C(lit.)

1,2,4-Trifluoro-5-nitrobenzene Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S36/37/39-S26-S45-S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R25; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： T Xi
• Hazardous Material transportation number：UN 2811
• Hazard Statement： H227-H301+H311+H331-H315-H319
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 25-36/37/38
• Signal Word：Danger
• HazardClass：6.1

1,2,4-Trifluoro-5-nitrobenzene Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons